Cas no 196518-32-8 (Benzoic acid, 4-[5-(4,5,7-trimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-)

• Product Name: Benzoic acid, 4-[5-(4,5,7-trimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-
• CAS No: 196518-32-8
• MF: C₂₂H₁₉NO₃
• MW: 345.391165971756
• CID: 1388292
• PubChem ID: 10593627
• Update Time: 2025-04-20

Benzoic acid, 4-[5-(4,5,7-trimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[5-(4,5,7-trimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-
• 4-[5-(4,5,7-trimethyl-1-benzofuran-2-yl)-1H-pyrrol-2-yl]benzoic acid
• SCHEMBL7624482
• CHEMBL297022
• DTXSID70442271
• 196518-32-8

• Inchi： 1S/C22H19NO3/c1-12-10-13(2)21-17(14(12)3)11-20(26-21)19-9-8-18(23-19)15-4-6-16(7-5-15)22(24)25/h4-11,23H,1-3H3,(H,24,25)
• InChI Key： AQLDIMXEYKJMHT-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C3C=CC(C(=O)O)=CC=3)N2)=CC2C(C)=C(C)C=C(C)C1=2

Computed Properties

• Exact Mass: 345.13657
• Monoisotopic Mass: 345.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• PSA: 66.23